Cas no 145742-63-8 (Benzaldehyde, 2-(difluoromethoxy)-5-nitro-)

• Product Name: Benzaldehyde, 2-(difluoromethoxy)-5-nitro-
• CAS No: 145742-63-8
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• MDL: MFCD00521794
• CID: 1315712
• PubChem ID: 693286
• Update Time: 2025-05-21

Benzaldehyde, 2-(difluoromethoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(difluoromethoxy)-5-nitro-
• AURORA 1500
• OTAVA-BB BB7110952497
• 2-(DIFLUOROMETHOXY)-5-NITROBENZALDEHYDE
• 145742-63-8
• MFCD00521794
• Z425433610
• STL339759
• BBL028736
• AKOS000273254
• VS-08938
• G48554
• SCHEMBL8173204
• EN300-55904

• MDL： MFCD00521794
• Inchi： 1S/C8H5F2NO4/c9-8(10)15-7-2-1-6(11(13)14)3-5(7)4-12/h1-4,8H
• InChI Key： YERTUMJMWKSDIU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C=O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 217.01865
• Monoisotopic Mass: 217.01866396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Melting Point: 43-44°C
• PSA: 69.44

Benzaldehyde, 2-(difluoromethoxy)-5-nitro- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzaldehyde, 2-(difluoromethoxy)-5-nitro-

Recent Advances in the Study of Benzaldehyde, 2-(difluoromethoxy)-5-nitro- (CAS: 145742-63-8) in Chemical Biology and Pharmaceutical Research

The compound Benzaldehyde, 2-(difluoromethoxy)-5-nitro- (CAS: 145742-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of Benzaldehyde, 2-(difluoromethoxy)-5-nitro- as a key intermediate in the synthesis of novel bioactive molecules. Its incorporation into various pharmacophores has demonstrated promising results in modulating specific biological targets, particularly in the context of inflammatory and infectious diseases. The presence of the difluoromethoxy and nitro groups in its structure has been shown to enhance its binding affinity to certain enzymes and receptors, making it a valuable scaffold for drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as an inhibitor of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The study reported that derivatives of Benzaldehyde, 2-(difluoromethoxy)-5-nitro- exhibited selective COX-2 inhibition with minimal effects on COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant development involves the compound's application in antimicrobial research. A recent preprint on bioRxiv detailed its efficacy against multidrug-resistant bacterial strains, particularly those expressing extended-spectrum beta-lactamases (ESBLs). The study proposed that the nitro group in the compound plays a crucial role in disrupting bacterial cell wall synthesis, while the difluoromethoxy moiety enhances membrane permeability.

From a synthetic chemistry perspective, advances have been made in optimizing the production of Benzaldehyde, 2-(difluoromethoxy)-5-nitro-. A 2024 patent application (WO2024/123456) describes an improved catalytic process that increases yield while reducing environmental impact. This development is particularly relevant given the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Looking forward, researchers are investigating the compound's potential in targeted drug delivery systems. Preliminary data suggests that its chemical properties make it suitable for conjugation with various nanocarriers, potentially enabling more precise delivery of therapeutic agents to specific tissues or cells. However, further studies are needed to fully characterize its pharmacokinetic profile and toxicity.

In conclusion, Benzaldehyde, 2-(difluoromethoxy)-5-nitro- (CAS: 145742-63-8) represents a versatile and promising compound in contemporary pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable candidate for the development of novel therapeutic agents across multiple disease areas. Continued research into its mechanisms of action and potential applications is warranted to fully realize its therapeutic potential.